Cas no 831171-87-0 (Benzaldehyde, 4-methoxy-2-(2-oxo-3-phenylpropyl)-)

• Product Name: Benzaldehyde, 4-methoxy-2-(2-oxo-3-phenylpropyl)-
• CAS No: 831171-87-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 678199
• PubChem ID: 12194784
• Update Time: 2025-04-19

Benzaldehyde, 4-methoxy-2-(2-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-methoxy-2-(2-oxo-3-phenylpropyl)-
• 4-methoxy-2-(2-oxo-3-phenylpropyl)benzaldehyde
• DTXSID20479931
• 831171-87-0

• Inchi： 1S/C17H16O3/c1-20-17-8-7-14(12-18)15(11-17)10-16(19)9-13-5-3-2-4-6-13/h2-8,11-12H,9-10H2,1H3
• InChI Key： SIIGCPITCIDEDP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=C(C=1)CC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų